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Compound of Interest

Compound Name: 2-Ethylthioethanethiol

CAS No.: 26750-44-7

Cat. No.: B1204193

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Ethylthioethanethiol (CAS

No. 26750-44-7), a bifunctional organosulfur compound. By integrating data on its chemical

structure, physicochemical properties, reactivity, and handling protocols, this guide serves as

an essential resource for professionals leveraging sulfur-based intermediates in synthesis and

materials science.

Section 1: Chemical Identity and Structure
2-Ethylthioethanethiol, also known as 2-(ethylsulfanyl)ethane-1-thiol, possesses a unique

molecular architecture containing both a terminal thiol (-SH) and an internal thioether (sulfide, -

S-) functional group.[1] This dual-sulfur composition makes it a versatile building block for more

complex molecular designs. Its structure is defined by an ethyl group linked via a sulfur atom to

an ethanethiol backbone.

Caption: Chemical structure of 2-Ethylthioethanethiol.
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Table 1: Chemical Identifiers

Identifier Value Source(s)

IUPAC Name
2-
(Ethylsulfanyl)ethanethiol

[1]

CAS Number 26750-44-7 [2][3]

Molecular Formula C₄H₁₀S₂ [2][3][4]

Molecular Weight 122.25 g/mol [2][3]

Synonyms

2-Ethylthioethanethiol, 2-

ethylsulfanylethanethiol,

Ethanethiol, 2-(ethylthio)-

[1][3]

| InChI Key | IYQVQZXLTJHEKZ-UHFFFAOYSA-N | |

Section 2: Physicochemical Properties
The physical and chemical properties of 2-Ethylthioethanethiol are critical for its application in

experimental design, particularly for determining appropriate reaction conditions and

purification methods. The compound is a liquid at room temperature with a characteristic strong

odor (stench), a common trait for thiols.[5][6][7][8]

Table 2: Physicochemical Data

Property Value Source(s)

Physical Form Liquid

Boiling Point 179.6 °C at 760 mmHg [3]

Density 0.997 g/cm³ [3]

Flash Point 62.4 °C [3]

Refractive Index 1.506 [3]

Purity (Typical) ≥98% [2]
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| Stability | Air sensitive |[5] |

Section 3: Predicted Spectroscopic Profile
While a comprehensive public database of spectra for 2-Ethylthioethanethiol is not readily

available, its structural features allow for a reliable prediction of its spectroscopic profile. This

analysis is fundamental for reaction monitoring and structural confirmation of its derivatives.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show four distinct sets of signals corresponding to

the different proton environments:

Ethyl Group (CH₃CH₂-S-): A triplet integrating to 3H (for the -CH₃) and a quartet integrating

to 2H (for the -CH₂-).

Ethylene Bridge (-S-CH₂CH₂-SH): Two triplets, each integrating to 2H. The methylene group

adjacent to the thioether sulfur will be slightly downfield compared to the one adjacent to the

thiol.

Thiol Proton (-SH): A broad singlet or a triplet (if coupling to the adjacent CH₂ is resolved),

integrating to 1H. Its chemical shift can be highly variable depending on concentration and

solvent.

¹³C NMR Spectroscopy
The carbon NMR spectrum should display four unique signals, one for each carbon atom in the

molecule.

Infrared (IR) Spectroscopy
The IR spectrum provides key information about the functional groups present:

S-H Stretch: A weak but sharp absorption band is expected in the region of 2550-2600 cm⁻¹,

which is characteristic of the thiol group.

C-H Stretch: Strong bands will appear just below 3000 cm⁻¹ corresponding to the sp³ C-H

bonds.
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C-S Stretch: Weaker absorptions in the fingerprint region (600-800 cm⁻¹) are indicative of

the carbon-sulfur bonds.

Mass Spectrometry (MS)
In a mass spectrum, the molecular ion peak (M⁺) would appear at an m/z of approximately 122.

Key fragmentation patterns would likely involve the cleavage of C-S and C-C bonds, leading to

characteristic fragments that can be used to confirm the structure.

Section 4: Reactivity and Synthetic Potential
The utility of 2-Ethylthioethanethiol in research and development stems from its

bifunctionality. The thiol and thioether groups exhibit distinct reactivities, allowing for selective

chemical transformations.

Thiol Group (-SH): This is the primary reactive site. It is acidic and can be deprotonated by a

base to form a highly nucleophilic thiolate. This thiolate can participate in nucleophilic

substitution (Sₙ2) reactions with alkyl halides or undergo Michael additions. The thiol is also

susceptible to oxidation, readily forming disulfides.

Thioether Group (-S-): The internal sulfide is less reactive than the thiol but can be targeted

under specific conditions. It can be oxidized to a sulfoxide and further to a sulfone using

appropriate oxidizing agents, which significantly alters the electronic and physical properties

of the molecule.
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Caption: Key reaction sites of 2-Ethylthioethanethiol.

This dual reactivity makes it a valuable intermediate for synthesizing complex sulfur-containing

molecules, including ligands for metal complexes, building blocks for polymers, and precursors

for novel heterocyclic compounds in drug discovery programs.

Section 5: Proposed Synthesis Methodology
While specific, peer-reviewed synthesis procedures for 2-Ethylthioethanethiol are not widely

published, a logical and efficient route can be designed based on fundamental principles of

organosulfur chemistry. The following protocol describes a plausible approach via the reaction

of an ethanethiolate with a protected 2-bromoethanethiol, followed by deprotection.

Experimental Protocol: Two-Step Synthesis
Objective: To synthesize 2-Ethylthioethanethiol from commercially available starting

materials.

Causality: This method is chosen for its high-yield potential and use of standard laboratory

reactions. The use of a protecting group for the thiol on the electrophile prevents self-
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condensation and polymerization, ensuring the desired product is formed. An inert atmosphere

is critical to prevent the oxidative dimerization of thiols.

Step 1: Synthesis of S-(2-bromoethyl) ethanethioate

In a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 2-

bromoethanethiol in dichloromethane (DCM).

Cool the solution to 0 °C in an ice bath.

Slowly add one equivalent of acetyl chloride, followed by one equivalent of a non-

nucleophilic base like triethylamine, to the stirred solution.

Allow the reaction to warm to room temperature and stir for 4-6 hours.

Monitor the reaction by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with water and extract the organic layer. Wash the

organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure to yield the protected intermediate.

Step 2: Nucleophilic Substitution and Deprotection

Prepare sodium ethanethiolate by reacting ethanethiol with sodium hydride in anhydrous

tetrahydrofuran (THF) at 0 °C under an inert atmosphere.

Add the S-(2-bromoethyl) ethanethioate intermediate (from Step 1) dropwise to the sodium

ethanethiolate solution.

Allow the mixture to stir at room temperature overnight.

To deprotect the thioacetate, add a solution of hydrochloric acid in methanol and stir for 12-

16 hours.

Neutralize the reaction mixture with a mild base, such as a saturated sodium bicarbonate

solution.
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Extract the product with an organic solvent (e.g., diethyl ether), wash with brine, and dry over

anhydrous sodium sulfate.

Purify the crude product via vacuum distillation to obtain pure 2-Ethylthioethanethiol.

Starting Materials
(2-Bromoethanethiol,

Acetyl Chloride)

Step 1: Thiol Protection
(Acylation in DCM)

Intermediate
(S-(2-bromoethyl) ethanethioate)

Step 2: Nucleophilic Substitution
(Reaction in THF)

Reagent Prep
(Sodium Ethanethiolate)

Step 3: Deprotection
(Acidic Methanol)

Purification
(Vacuum Distillation)

Final Product
(2-Ethylthioethanethiol)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-Ethylthioethanethiol.
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Section 6: Safety, Handling, and Storage
2-Ethylthioethanethiol is a hazardous chemical that requires strict safety protocols. It is

classified as a flammable liquid and is highly toxic.

GHS Hazard Statements: H226 (Flammable liquid and vapour), H301 (Toxic if swallowed),

H310 + H330 (Fatal in contact with skin or if inhaled).

Handling: All manipulations must be performed in a well-ventilated chemical fume hood.

Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles

with side shields, and a lab coat, is mandatory. Containers should be grounded and bonded

to prevent static discharge. Avoid all contact with skin, eyes, and clothing.

Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon) to prevent oxidation. The recommended storage temperature is refrigerated (2-8 °C).

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Table 3: First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the person to fresh
air immediately. If
breathing has stopped,
provide artificial
respiration. Seek
immediate medical
attention.

[5]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with copious amounts of

water for at least 15 minutes.

Seek immediate medical

attention.

[5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[5]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention. |[6] |

Conclusion
2-Ethylthioethanethiol is a potent synthetic intermediate whose value lies in its distinct dual-

sulfur functionality. Its well-defined chemical properties, combined with its predictable reactivity,

make it a useful tool for chemists in academic and industrial settings. However, its significant

toxicity and flammability demand rigorous adherence to safety protocols. This guide provides

the foundational knowledge required for the safe and effective utilization of this compound in

advanced scientific research.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2264214&productDescription=THIOPHENE-2-THIOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2264214&productDescription=THIOPHENE-2-THIOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2264214&productDescription=THIOPHENE-2-THIOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378490500&productDescription=2-PHENYLETHANETHIOL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1204193/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylthioethanethiol-properties-structure-and-scientific-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Ethylthioethanethiol | C4H10S2 | CID 33596 - PubChem. (n.d.). Retrieved January 16,

2026, from [Link]

2-(Ethylthio)ethanol - ChemBK. (2025-06-10). Retrieved January 16, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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